Cas no 2172073-47-9 (2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol)

• Product Name: 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol
• CAS No: 2172073-47-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6141421
• PubChem ID: 165788590
• Update Time: 2025-06-14

2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol
• 2172073-47-9
• EN300-1626443
• 2-[(1-methyl-1H-imidazol-5-yl)methyl]cyclobutan-1-ol

• Inchi： 1S/C9H14N2O/c1-11-6-10-5-8(11)4-7-2-3-9(7)12/h5-7,9,12H,2-4H2,1H3
• InChI Key： YUPYNLSQXTUXLW-UHFFFAOYSA-N
• SMILES： OC1CCC1CC1=CN=CN1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol

Comprehensive Overview of 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol (CAS No. 2172073-47-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol (CAS No. 2172073-47-9) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole and cyclobutane hybrid structure, offers a wide range of potential applications in drug discovery, material science, and specialty chemicals. Researchers and industry professionals are increasingly focusing on this compound due to its structural versatility and promising biological activity.

The 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol features a methyl-substituted imidazole ring linked to a hydroxyl-functionalized cyclobutane, creating a scaffold that combines the pharmacological advantages of both heterocyclic systems. This structural combination makes it particularly valuable in modern medicinal chemistry, where researchers are constantly seeking novel frameworks for targeted drug design. The presence of both hydrogen bond donor (hydroxyl group) and acceptor (imidazole nitrogen) sites enhances its potential for molecular interactions, a key consideration in bioactive compound development.

Recent trends in pharmaceutical research highlight growing interest in small molecule therapeutics and fragment-based drug discovery, areas where 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol shows particular promise. The compound's moderate molecular weight (approximately 166.2 g/mol) and balanced lipophilicity make it an attractive candidate for lead optimization programs. Moreover, its structural features align well with current industry focus on three-dimensional molecular architectures, which are known to improve binding specificity and reduce off-target effects in drug candidates.

From a synthetic chemistry perspective, CAS 2172073-47-9 presents interesting challenges and opportunities. The cyclobutane ring introduces strain energy that can be leveraged for selective transformations, while the imidazole moiety offers multiple sites for further functionalization. These characteristics make the compound valuable for structure-activity relationship studies and molecular diversification efforts. Recent publications have explored various synthetic routes to access this scaffold, with particular attention to stereoselective synthesis methods that control the configuration of the cyclobutan-1-ol center.

The physicochemical properties of 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol contribute to its growing importance in pharmaceutical development. With calculated logP values suggesting moderate lipophilicity and polar surface area indicating good membrane permeability, this compound occupies a favorable position in drug-like chemical space. These characteristics are particularly relevant given current industry emphasis on oral bioavailability and blood-brain barrier penetration in central nervous system drug development.

Emerging applications of CAS 2172073-47-9 extend beyond traditional pharmaceutical uses. Materials scientists are investigating its potential as a building block for functional polymers and coordination complexes, capitalizing on the metal-binding capacity of the imidazole ring. Additionally, the compound's structural features make it interesting for supramolecular chemistry applications, where its ability to participate in hydrogen bonding and π-stacking interactions could be valuable for designing molecular recognition systems.

Quality control and analytical characterization of 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's purity and structural integrity, especially when used in sensitive applications like biological screening or material synthesis. Recent advances in analytical chemistry have enabled more precise characterization of such complex molecules, supporting their development and application.

As research into imidazole-containing compounds continues to expand, 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol stands out for its combination of synthetic accessibility and functional versatility. The compound's growing presence in scientific literature and patent applications reflects its potential across multiple disciplines. Future developments may reveal additional applications in areas such as catalysis, chemical biology, and materials science, further establishing its importance in contemporary chemical research.

For researchers working with CAS 2172073-47-9, proper handling and storage conditions are essential to maintain compound stability. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed, including storage in airtight containers under controlled temperatures. These precautions ensure the material's integrity for long-term research applications and structure-activity studies.

The commercial availability of 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol from specialty chemical suppliers has increased in recent years, reflecting growing demand from the research community. However, many investigators continue to develop custom synthesis routes to access specific derivatives or isotopically labeled versions for specialized applications. This dual approach - commercial sourcing for initial studies followed by tailored synthesis for advanced research - represents a common strategy in modern chemical development.

Looking ahead, 2-(1-methyl-1H-imidazol-5-yl)methylcyclobutan-1-ol is poised to play an increasingly important role in multiple scientific domains. Its unique structural features, combined with favorable physicochemical properties, make it a valuable tool for addressing current challenges in drug discovery and material design. As research methodologies continue to advance and new applications emerge, this compound will likely remain at the forefront of innovation in heterocyclic chemistry and related fields.